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Compound of Interest

Compound Name: SWE101

Cat. No.: B2838519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SWE101 is a potent and selective inhibitor of the soluble epoxide hydrolase (sEH)

phosphatase domain.[1] It has demonstrated in vivo activity, making it a valuable tool for

investigating the physiological and pathophysiological roles of sEH-P.[1] SWE101 exhibits IC50

values of 4 µM and 2.8 µM for human and rat sEH-P, respectively.[2][3] Notably, it does not

inhibit the hydrolase or phosphatase activity of the mouse sEH enzyme.[3] This document

provides detailed protocols for the dissolution of SWE101 for in vivo studies, ensuring optimal

delivery and reproducibility.

Quantitative Data Summary
The following table summarizes the key quantitative data for SWE101, including its inhibitory

concentrations and recommended storage conditions.
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Parameter Value Species Notes

IC50 4 µM Human sEH-P ---

IC50 2.8 µM Rat sEH-P ---

Powder Storage
-20°C for 3 years, 4°C

for 2 years
--- ---

In Solvent Storage
-80°C for 6 months,

-20°C for 1 month
---

Use within the

specified timeframe.

Experimental Protocols: Dissolution of SWE101 for
In Vivo Administration
The choice of vehicle for in vivo administration is critical and depends on the experimental

design and route of administration. Below are three validated protocols for dissolving SWE101
to achieve a clear solution or a suspension, as required.

Protocol 1: Clear Solution with PEG300 and Tween-80
This protocol is suitable for achieving a clear solution of SWE101.

Materials:

SWE101 powder

Dimethyl sulfoxide (DMSO), newly opened

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)

Procedure:

Prepare a stock solution of SWE101 in DMSO at a concentration of 25.0 mg/mL. If needed,

use ultrasonication to aid dissolution.[3]
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To prepare 1 mL of the final working solution, sequentially add the following co-solvents:

Add 100 µL of the 25.0 mg/mL SWE101 DMSO stock solution to 400 µL of PEG300. Mix

thoroughly.

Add 50 µL of Tween-80 to the mixture. Mix thoroughly.

Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

The final concentration of the clear solution will be ≥ 2.5 mg/mL (6.64 mM).[2][3]

Protocol 2: Suspension with SBE-β-CD
This protocol results in a suspension of SWE101 and may be suitable for specific routes of

administration.

Materials:

SWE101 powder

Dimethyl sulfoxide (DMSO), newly opened

20% SBE-β-CD in Saline

Procedure:

Prepare a 20% SBE-β-CD solution by dissolving 2 g of SBE-β-CD in 10 mL of saline.[2]

Prepare a stock solution of SWE101 in DMSO at a concentration of 25.0 mg/mL.

To prepare 1 mL of the final working solution, sequentially add the following:

Add 100 µL of the 25.0 mg/mL SWE101 DMSO stock solution to 900 µL of the 20% SBE-

β-CD in saline solution.

Mix thoroughly. This will result in a suspension with a concentration of 2.5 mg/mL (6.64 mM).

[2][3] Ultrasonication may be required to ensure a uniform suspension.[2]
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Protocol 3: Clear Solution with Corn Oil
This protocol provides a clear solution of SWE101 in an oil-based vehicle, which can be

advantageous for certain in vivo models.

Materials:

SWE101 powder

Dimethyl sulfoxide (DMSO), newly opened

Corn Oil

Procedure:

Prepare a stock solution of SWE101 in DMSO at a concentration of 25.0 mg/mL.

To prepare 1 mL of the final working solution, sequentially add the following:

Add 100 µL of the 25.0 mg/mL SWE101 DMSO stock solution to 900 µL of corn oil.

Mix thoroughly until a clear solution is obtained. The final concentration will be ≥ 2.5 mg/mL

(6.64 mM).[2][3]
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Caption: Signaling pathway of soluble epoxide hydrolase and the inhibitory action of SWE101.
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Caption: Experimental workflow for the dissolution of SWE101 for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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